![molecular formula C12H12N2O4 B3393768 Ethyl 6-Nitroindole-3-acetate CAS No. 501919-82-0](/img/structure/B3393768.png)
Ethyl 6-Nitroindole-3-acetate
Overview
Description
Ethyl 6-Nitroindole-3-acetate is a chemical compound with the molecular formula C12H12N2O4 . It is used in various chemical reactions and has been the subject of several studies .
Molecular Structure Analysis
The InChI code for Ethyl 6-Nitroindole-3-acetate is 1S/C12H12N2O4/c1-2-18-12(15)5-8-7-13-11-6-9(14(16)17)3-4-10(8)11/h3-4,6-7,13H,2,5H2,1H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
Ethyl 6-Nitroindole-3-acetate has a molecular weight of 248.24 . It is stored at a temperature of 28°C . More specific physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Reactivity with Electron-Rich Species
3-nitroindole derivatives, including Ethyl 6-Nitroindole-3-acetate, have been found to exhibit remarkable electrophilic reactivity with electron-rich species . This reactivity has been exploited in a wide range of new and challenging chemical reactions . This feature has considerably enriched the scope of C2 C3 functionalizations of these scaffolds .
Pharmaceutical Applications
The indole motif, which is a part of Ethyl 6-Nitroindole-3-acetate, is one of the “privileged structures” for the pharmaceutical industry . This fragment plays a central role in drug discovery . Indole derivatives have been found in many important synthetic drug molecules .
Antiviral Activity
Indole derivatives have demonstrated antiviral activity . For example, certain 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives have been reported as antiviral agents .
Anti-Inflammatory Activity
Indole derivatives have also shown anti-inflammatory activity . This makes them potential candidates for the development of new anti-inflammatory drugs .
Anticancer Activity
Indole derivatives possess anticancer activity . This has led to interest in synthesizing a variety of indole derivatives for screening different pharmacological activities .
Antioxidant Activity
Indole derivatives have demonstrated antioxidant activity . This property could be beneficial in the treatment of diseases caused by oxidative stress .
Mechanism of Action
Target of Action
Ethyl 6-Nitroindole-3-acetate is a derivative of indole, a heterocyclic compound that is found in many bioactive aromatic compounds . Indole derivatives have been found to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives . .
Mode of Action
Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that Ethyl 6-Nitroindole-3-acetate may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Indole derivatives, such as Ethyl 6-Nitroindole-3-acetate, are known to be involved in various biochemical pathways. For instance, indole-3-acetic acid, a plant hormone produced by the degradation of tryptophan in higher plants, is a well-known indole derivative . The biosynthesis pathways of indole derivatives in microorganisms include the indole-3-acetamide pathway, indole-3-pyruvate pathway, tryptamine pathway, indole-3-acetonitrile pathway, tryptophan side chain oxidase pathway, and non-tryptophan dependent pathway . .
Result of Action
Given the diverse biological activities of indole derivatives, it can be inferred that ethyl 6-nitroindole-3-acetate may have a broad range of effects at the molecular and cellular levels .
Action Environment
It is known that the reactivity of 3-nitroindoles, a class of compounds to which ethyl 6-nitroindole-3-acetate belongs, can be influenced by the choice of solvent .
properties
IUPAC Name |
ethyl 2-(6-nitro-1H-indol-3-yl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4/c1-2-18-12(15)5-8-7-13-11-6-9(14(16)17)3-4-10(8)11/h3-4,6-7,13H,2,5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCCXPRHOEUPTRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CNC2=C1C=CC(=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-Nitroindole-3-acetate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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